![molecular formula C19H25N3O2 B5362462 4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine](/img/structure/B5362462.png)
4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has gained attention due to its unique chemical properties and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine is not fully understood. However, it is believed that this compound acts as a modulator of certain neurotransmitters in the brain, such as dopamine and serotonin. Additionally, this compound has been shown to have an affinity for certain receptors in the brain, such as the 5-HT2A receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase the release of certain neurotransmitters in the brain, such as dopamine and serotonin. Additionally, this compound has been shown to have an effect on the activity of certain receptors in the brain, such as the 5-HT2A receptor.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine in lab experiments is its unique chemical properties. This compound has been shown to have a number of potential therapeutic applications, and it has been extensively studied for its potential use in drug discovery. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for researchers.
One of the main limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have a number of potential side effects, and it should be handled with care in a lab setting. Additionally, this compound is relatively new, and more research is needed to fully understand its potential applications and limitations.
Future Directions
There are a number of potential future directions for research on 4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine. One potential direction is the development of new drugs for the treatment of various diseases, such as Parkinson's disease and schizophrenia. Additionally, this compound could be studied further to better understand its potential applications in neuroscience research. Finally, more research is needed to fully understand the potential limitations and side effects of this compound, as well as its potential interactions with other drugs and compounds.
Synthesis Methods
The synthesis of 4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine involves a multi-step process that requires expertise in organic chemistry. The initial step involves the reaction of 3-propyl-1H-pyrazole-5-carboxylic acid with thionyl chloride, which results in the formation of 3-propyl-1H-pyrazole-5-carbonyl chloride. The next step involves the reaction of 3-propyl-1H-pyrazole-5-carbonyl chloride with piperidine, which results in the formation of 1-(3-propyl-1H-pyrazol-5-yl)piperidine. The final step involves the reaction of 1-(3-propyl-1H-pyrazol-5-yl)piperidine with benzyl chloroformate, which results in the formation of this compound.
Scientific Research Applications
4-(benzyloxy)-1-[(3-propyl-1H-pyrazol-5-yl)carbonyl]piperidine has been extensively studied for its potential applications in scientific research. This compound has shown promising results in the field of neuroscience, where it has been used to study the role of certain neurotransmitters in the brain. Additionally, this compound has been studied for its potential applications in drug discovery, where it has been used to develop new drugs for the treatment of various diseases.
properties
IUPAC Name |
(4-phenylmethoxypiperidin-1-yl)-(5-propyl-1H-pyrazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O2/c1-2-6-16-13-18(21-20-16)19(23)22-11-9-17(10-12-22)24-14-15-7-4-3-5-8-15/h3-5,7-8,13,17H,2,6,9-12,14H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXVRITQNHVOPAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=NN1)C(=O)N2CCC(CC2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.